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Compound of Interest

Compound Name: (+)-Yatakemycin

CAS No.: 606136-98-5

Cat. No.: B12787148

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
(+)-Yatakemycin is a highly potent antitumor antibiotic belonging to the duocarmycin family of

natural products. Its complex structure, featuring a unique spirocyclopropylcyclohexadienone

pharmacophore, and remarkable biological activity have made it a compelling target for total

synthesis. The initial synthetic campaigns not only aimed to achieve the construction of this

intricate molecule but also played a pivotal role in the definitive confirmation and, in one case,

revision of its structure. This technical guide provides an in-depth analysis of the first-

generation total synthesis strategies for (+)-Yatakemycin, with a focus on the seminal works of

the Fukuyama and Boger research groups. We will dissect the core synthetic strategies,

present detailed experimental protocols for key transformations, and summarize quantitative

data to offer a comprehensive resource for researchers in synthetic and medicinal chemistry.

Core Synthetic Strategies: A Tale of Two
Approaches
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The initial forays into the total synthesis of (+)-Yatakemycin were spearheaded by the

research groups of Tohru Fukuyama and Dale Boger. While both successfully reached the

target molecule, their strategic approaches to assembling the complex framework differed

significantly, providing valuable insights into the challenges posed by this natural product.

The Fukuyama Synthesis: A Convergent Approach
Highlighting Novel Methodologies
The Fukuyama group reported a convergent and highly efficient total synthesis of (+)-
Yatakemycin.[1][2] Their strategy was characterized by the late-stage coupling of key

fragments and the development of novel methodologies for crucial bond formations. The overall

synthesis was accomplished in a 20-step sequence with an impressive overall yield of 13%.[1]

Retrosynthetic Analysis:

Fukuyama's retrosynthetic strategy is outlined below. The key disconnections reveal a

convergent assembly of three main building blocks.
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Caption: Retrosynthetic analysis of Fukuyama's (+)-Yatakemycin synthesis.

Key Features:

Convergent Assembly: The synthesis relies on the preparation of three key fragments that

are coupled in the later stages, enhancing overall efficiency.
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Stereocenter Introduction: The crucial chirality of the spirocyclopropane unit was established

early through the regioselective ring-opening of (S)-epichlorohydrin with a 2,6-

dibromophenyllithium species.[1][3]

Copper-Mediated Aryl Amination: A mild and efficient copper-mediated amination using CuI

and CsOAc was developed to construct a key aryl-nitrogen bond.[1][3]

Chemoselective Deprotection: An efficient deprotection of a benzyl ether in the presence of

other sensitive functional groups was achieved using BCl3 with pentamethylbenzene as a

cation scavenger.[1][3]

The Boger Synthesis: A Linear Approach Leading to
Structural Revision
The Boger group's initial efforts in the total synthesis of Yatakemycin were instrumental in

revising the originally proposed structure of the natural product.[3] Their synthesis of the initially

reported structure and its comparison with the natural product led to a structural reassignment,

which was then confirmed by a subsequent total synthesis of the correct structure.

Retrosynthetic Analysis:

Boger's approach was more linear, focusing on the sequential construction of the different

subunits.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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